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Compound of Interest

Compound Name: 6-Methoxy-1-indanone

Cat. No.: B023923 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 6-Methoxy-1-indanone in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this chemical.

Hazard Identification and Classification
6-Methoxy-1-indanone is a compound that requires careful handling due to its potential health

and environmental hazards. The following table summarizes its classification according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning GHS07

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning GHS07

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400: Very toxic to

aquatic life
Warning GHS09

Hazardous to the

aquatic environment,

chronic hazard

(Category 1)

H410: Very toxic to

aquatic life with long

lasting effects

Warning GHS09

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 6-Methoxy-1-indanone.[1] The following table outlines the recommended PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 or ANSI Z87.1

standards. A face shield should

be worn when there is a risk of

splashing.[2]

Protects against eye irritation

and injury from splashes.

Hand Protection

Nitrile or neoprene gloves for

splash protection. For

prolonged contact, laminate

film gloves are recommended.

Always inspect gloves before

use.[3]

Provides a barrier against skin

contact and absorption.[2][4]

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes are required. For larger

quantities or significant splash

risk, a chemical-resistant apron

is advised.[2][3]

Protects skin from accidental

contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved N95

respirator or higher should be

used.[2]

Prevents inhalation of harmful

dust or vapors.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 6-Methoxy-1-indanone is crucial for safety and to maintain

the integrity of the experiment.
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Preparation Handling Cleanup & Disposal
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Figure 1. Workflow for handling 6-Methoxy-1-indanone.

1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 6-Methoxy-1-indanone.

Engineering Controls: Ensure a calibrated chemical fume hood is operational. An eyewash

station and safety shower must be readily accessible.[2]

Don PPE: Put on all required personal protective equipment as specified in the table above.

2. Handling:

Weighing: Conduct all weighing operations within a chemical fume hood to minimize

inhalation exposure. Use a tared and sealed container to transfer the solid.

Transfer and Use: Handle the substance with care to avoid generating dust.[2] Use

appropriate laboratory equipment (e.g., spatulas) for transfers.

Spill Management: In case of a spill, evacuate the area and prevent further spread. Absorb

the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for

disposal. Ventilate the area thoroughly.

3. Post-Handling:

Decontamination: Clean all surfaces and equipment that have come into contact with the

chemical using an appropriate solvent and then soap and water.
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, starting with

gloves, then the lab coat, and finally eye protection. Wash hands thoroughly after removing

all PPE.

Disposal Plan
Proper disposal of 6-Methoxy-1-indanone and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused or expired 6-Methoxy-1-indanone should be disposed of in its original

container or a clearly labeled, sealed container as hazardous chemical waste.

Contaminated Materials: All materials contaminated with 6-Methoxy-1-indanone, such as

gloves, absorbent pads, and weighing paper, must be collected in a designated, sealed

hazardous waste container.[3]

Empty Containers: Empty containers may retain product residue and should be treated as

hazardous waste.[3] Triple rinse the container with a suitable solvent, collecting the rinsate

as hazardous waste.

2. Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "6-Methoxy-1-indanone".

Storage: Store waste containers in a designated, secure area away from incompatible

materials, pending collection by a licensed hazardous waste disposal company.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain or in regular trash.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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